Cas no 92156-56-4 (5,8-Dimethoxy-2,2-dimethylchroman)

• Product Name: 5,8-Dimethoxy-2,2-dimethylchroman
• CAS No: 92156-56-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1026439
• PubChem ID: 15291683
• Update Time: 2025-10-28

5,8-Dimethoxy-2,2-dimethylchroman Chemical and Physical Properties

Names and Identifiers

• 5,8-Dimethoxy-2,2-dimethylchroman
• 5,8-dimethoxy-2,2-dimethyl-3,4-dihydrochromene
• DTXSID30571056
• 5,8-dimethoxy-2,2-dimethylchromane
• 92156-56-4
• 5,8-Dimethoxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran
• DB-349768

• Inchi： 1S/C13H18O3/c1-13(2)8-7-9-10(14-3)5-6-11(15-4)12(9)16-13/h5-6H,7-8H2,1-4H3
• InChI Key： RZRKMOLBXGXAAK-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C=2CCC1(C)C)OC)OC

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 5,8-Dimethoxy-2,2-dimethylchroman

Introduction to 5,8-Dimethoxy-2,2-dimethylchroman (CAS No. 92156-56-4)

5,8-Dimethoxy-2,2-dimethylchroman, identified by the Chemical Abstracts Service Number (CAS No.) 92156-56-4, is a chromane derivative that has garnered significant attention in the field of pharmaceutical chemistry and natural product synthesis. This compound belongs to the chromane family, which is characterized by a benzene ring fused with a cyclohexene ring. The presence of methoxy and dimethyl substituents in its structure imparts unique electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of 5,8-Dimethoxy-2,2-dimethylchroman has been extensively studied for its potential applications in drug discovery. Chromanes and their derivatives are known for their stability, ease of functionalization, and biological activity. The methoxy groups at the 5- and 8-positions enhance the lipophilicity of the molecule, while the dimethyl substitution at the 2-position contributes to its rigidity and electronic distribution. These features make it an attractive candidate for developing novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5,8-Dimethoxy-2,2-dimethylchroman, facilitating its exploration in various pharmacological contexts. One notable approach involves the catalytic cyclization of substituted dihydroxybenzenes with ketones, followed by methylation to introduce the desired methoxy groups. This strategy not only provides a scalable route to the compound but also allows for rapid diversification of the chromane core.

In terms of biological activity, 5,8-Dimethoxy-2,2-dimethylchroman has been investigated for its potential role in antioxidant and anti-inflammatory applications. Studies have demonstrated that chromane derivatives can scavenge reactive oxygen species (ROS) and modulate inflammatory pathways. The methoxy substituents are particularly important in this context, as they can enhance the compound's ability to interact with biological targets such as enzymes and receptors. For instance, research has shown that 5,8-Dimethoxy-2,2-dimethylchroman can inhibit lipoxygenase enzymes involved in inflammation.

The dimethyl group at the 2-position of 5,8-Dimethoxy-2,2-dimethylchroman also plays a crucial role in its biological profile. This substitution can influence the molecule's binding affinity to specific targets by altering its conformational flexibility. Computational studies have suggested that the dimethyl group helps stabilize key interactions within biological macromolecules, thereby enhancing the compound's efficacy.

Moreover, 5,8-Dimethoxy-2,2-dimethylchroman has been explored as a precursor for more complex scaffolds through further functionalization. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions of the chromane ring. Such modifications have led to novel derivatives with enhanced biological activities against diseases such as cancer and neurodegenerative disorders.

The synthesis of 5,8-Dimethoxy-2,2-dimethylchroman also benefits from modern green chemistry principles. Solvent-free reactions and catalytic methods have been developed to minimize waste and improve atom economy. These approaches align with the growing emphasis on sustainable practices in pharmaceutical research and development.

Recent clinical trials have highlighted the potential of chromane derivatives as therapeutic agents. While 5,8-Dimethoxy-2,2-dimethylchroman itself may not be directly used in clinical settings yet, its structural analogs have shown promise in treating various conditions. For instance, derivatives with additional hydroxyl or carboxyl groups have demonstrated efficacy in preclinical models of cardiovascular diseases and diabetes. The ability to modify the chromane core allows researchers to fine-tune its properties for specific therapeutic applications.

The future prospects of 5,8-Dimethoxy-2,2-dimethylchroman are promising given its versatility as a scaffold for drug discovery. Advances in medicinal chemistry and computational biology will likely accelerate the development of new derivatives with improved pharmacokinetic profiles and target specificity. Additionally, interdisciplinary collaborations between synthetic chemists and biologists will be essential in unlocking the full potential of this compound.

In conclusion,5,8-Dimethoxy,Dimethoxy,Dimethylchroman(CAS No.92156-56-4) represents a valuable building block in pharmaceutical chemistry. Its unique structural features combined with recent advancements in synthetic methodologies make it an exciting candidate for future research and development efforts aimed at discovering novel therapeutic agents.